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Abstract

Trimethyl orthobutyrate, a member of the orthoester functional group, is a versatile reagent
and intermediate in organic synthesis. Its unique structure, characterized by a central carbon
atom bonded to a propyl group and three methoxy groups, imparts specific reactivity that is
leveraged in a variety of chemical transformations. This technical guide provides a
comprehensive overview of trimethyl orthobutyrate, including its core functional group and
structure, detailed experimental protocols for its synthesis and key reactions, and a summary of
its physicochemical and spectral properties. The applications of trimethyl orthobutyrate in
areas such as the formation of protecting groups and in carbon-carbon bond-forming reactions,
particularly the Johnson-Claisen rearrangement, are highlighted, making this a valuable
resource for professionals in research and drug development.

Introduction

Orthoesters are a class of organic compounds that feature a carbon atom bonded to three
alkoxy groups. They can be considered as the esters of hypothetical orthoacids (R-C(OH)s).
Trimethyl orthobutyrate, with the systematic name 1,1,1-trimethoxybutane, is a prominent
example of this functional group. Its utility in organic synthesis stems from its role as a
precursor to reactive intermediates and its ability to act as a protecting group for carboxylic
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acids. This guide will delve into the fundamental aspects of trimethyl orthobutyrate, providing
detailed information for its practical application in a laboratory setting.

Functional Group and Structure

The core functional group of trimethyl orthobutyrate is the orthoester. The structure consists
of a central sp3-hybridized carbon atom bonded to a propyl group and three methoxy (-OCHs)
groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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